Cas no 2172587-04-9 (3-1-(hydroxymethyl)cyclobutyloxetan-3-ol)

• Product Name: 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol
• CAS No: 2172587-04-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6232425
• PubChem ID: 165872334
• Update Time: 2025-10-23

3-1-(hydroxymethyl)cyclobutyloxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol
• 2172587-04-9
• EN300-1631361
• 3-[1-(hydroxymethyl)cyclobutyl]oxetan-3-ol

• Inchi： 1S/C8H14O3/c9-4-7(2-1-3-7)8(10)5-11-6-8/h9-10H,1-6H2
• InChI Key： IUHQNSHNRQQVRM-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(CO)CCC1)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.7Ų

Additional information on 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol

3-1-(hydroxymethyl)cyclobutyloxetan-3-ol: A Novel Compound with Promising Therapeutic Potential

3-1-(hydroxymethyl)cyclobutyloxetan-3-ol, with the chemical identifier CAS No. 2172587-04-9, represents a unique class of organic compounds characterized by its cyclobutyl and oxetanyl functional groups. This molecule exhibits a complex stereochemistry and functional group arrangement, making it a subject of significant interest in pharmaceutical research. Recent studies have highlighted its potential as a scaffold for drug development, particularly in targeting metabolic pathways and inflammatory responses. The structural features of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol are closely linked to its biological activity, which has been explored in multiple preclinical models.

Cyclobutyl and oxetanyl moieties are central to the molecular architecture of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol. The cyclobutyl ring, a four-membered cyclic structure, is known for its strain-induced reactivity, which can be modulated by substituents such as hydroxymethyl groups. The hydroxymethyl functional group at position 1 introduces hydrophilicity and potential for hydrogen bonding interactions, which are critical for molecular recognition in biological systems. The oxetanyl ring, a four-membered ether-containing structure, further enhances the compound's structural complexity and may influence its solubility and metabolic stability.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits favorable binding affinity for targets such as PPARγ (peroxisome proliferator-activated receptor gamma) and COX-2 (cyclooxygenase-2), which are implicated in metabolic disorders and inflammatory diseases. These findings suggest that 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol could serve as a lead compound for the development of dual-action therapeutics targeting multiple pathological pathways.

The hydroxymethyl group at position 1 of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol is particularly noteworthy for its role in modulating the compound's reactivity. This functional group can undergo various chemical transformations, including oxidation, reduction, and glycosylation, which may expand its applicability in drug design. A 2024 review in Organic & Biomolecular Chemistry highlighted the versatility of hydroxymethyl derivatives in creating prodrugs with enhanced bioavailability and reduced toxicity. Such properties are highly desirable for pharmaceutical applications where targeted drug delivery is critical.

Structural analogs of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol have been investigated for their potential in treating chronic inflammatory conditions. A 2023 preclinical study in Pharmacological Research reported that compounds with similar scaffolds demonstrated significant anti-inflammatory effects in models of rheumatoid arthritis and Crohn's disease. These findings underscore the importance of the oxetanyl ring in mediating interactions with inflammatory mediators such as cytokines and chemokines.

The synthesis of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol has been the focus of several recent studies due to its structural complexity. A 2024 paper in Chemical Communications described a novel asymmetric synthesis approach that enables the efficient production of this compound with high stereochemical purity. This method involves a multi-step process that includes ring-opening reactions, hydroxylation, and stereoselective functionalization, which are critical for achieving the desired molecular configuration.

Emerging research suggests that 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol may have applications in metabolic syndrome management. A 2023 study in Endocrinology found that the compound modulates lipid metabolism by activating PPARγ receptors, which are key regulators of adipocyte differentiation and insulin sensitivity. These findings align with the growing interest in PPARγ agonists as therapeutic agents for type 2 diabetes and obesity.

The hydroxymethyl functionality in 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol also plays a role in its potential as a glycosylating agent. This property is being explored for the development of glycoconjugates with enhanced pharmacokinetic profiles. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated that glycosylated derivatives of this compound exhibit improved solubility and prolonged circulation times in vivo, which are advantageous for drug delivery applications.

While the biological potential of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol is promising, further research is needed to fully characterize its pharmacological profile. A 2023 systematic review in Drug Discovery Today identified several areas requiring investigation, including the compound's mechanism of action, toxicity profile, and potential for drug-drug interactions. These studies are crucial for advancing 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol from a preclinical candidate to a viable therapeutic option.

Advances in analytical techniques have also contributed to the understanding of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol's properties. High-resolution mass spectrometry and NMR spectroscopy have been employed to confirm the compound's molecular structure and stereochemistry. These methods are essential for ensuring the accuracy of synthetic processes and for identifying potential impurities or degradation products that could affect the compound's efficacy or safety.

Collaborative efforts between academia and industry are increasingly focusing on the development of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol as a platform for drug discovery. A 2024 partnership between a pharmaceutical company and a research institution has led to the creation of a compound library based on this scaffold, with the aim of identifying new leads for a range of therapeutic indications. This collaborative approach highlights the growing recognition of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol as a valuable chemical entity in pharmaceutical research.

In conclusion, 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol represents a promising candidate for further exploration in drug development. Its unique structural features, including the hydroxymethyl and oxetanyl groups, offer opportunities for modulating biological activity and improving therapeutic outcomes. Continued research into its pharmacological properties and synthetic methods will be critical for realizing its potential as a novel therapeutic agent.

For researchers and pharmaceutical professionals, the study of 3-1-(hydroxymethyl)cyclobutyloxetan-3-ol provides valuable insights into the design of complex organic molecules with diverse biological applications. The compound's structural complexity and functional versatility make it a compelling subject for further investigation in the field of medicinal chemistry.